Cas no 1879026-22-8 (2,6-Dimethoxy-5-methylpyridine-3-methanol)

• Product Name: 2,6-Dimethoxy-5-methylpyridine-3-methanol
• CAS No: 1879026-22-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD29088197
• CID: 5078892
• Update Time: 2026-03-01

2,6-Dimethoxy-5-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-5-methylpyridine-3-methanol
• 3-Pyridinemethanol, 2,6-dimethoxy-5-methyl-

• MDL： MFCD29088197
• Inchi： 1S/C9H13NO3/c1-6-4-7(5-11)9(13-3)10-8(6)12-2/h4,11H,5H2,1-3H3
• InChI Key： CBISIGAXZCRHJT-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=CC(C)=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6

Additional information on 2,6-Dimethoxy-5-methylpyridine-3-methanol

Comprehensive Overview of 2,6-Dimethoxy-5-methylpyridine-3-methanol (CAS No. 1879026-22-8)

2,6-Dimethoxy-5-methylpyridine-3-methanol (CAS No. 1879026-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and methoxy substitutions, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and solubility—key factors in modern medicinal chemistry.

The growing demand for heterocyclic compounds like 2,6-Dimethoxy-5-methylpyridine-3-methanol is driven by their role in developing small-molecule therapeutics. Recent trends highlight its relevance in targeting enzyme inhibitors and receptor modulators, aligning with the rise of precision medicine. Its CAS No. 1879026-22-8 is frequently searched in databases such as PubChem and Reaxys, reflecting its importance in high-throughput screening and lead optimization.

From a synthetic perspective, 2,6-Dimethoxy-5-methylpyridine-3-methanol offers a robust platform for structure-activity relationship (SAR) studies. Its methoxy and hydroxymethyl groups provide sites for derivatization, making it valuable for combinatorial chemistry. Laboratories often explore its use in catalysis and ligand design, especially in transition-metal complexes. These applications are frequently discussed in forums focusing on green chemistry and sustainable synthesis.

In agrochemical research, this compound’s potential as a plant growth regulator or pesticide intermediate is under investigation. Its pyridine core is structurally similar to bioactive molecules used in crop protection, a hot topic given the global push for food security. Searches for CAS No. 1879026-22-8 often correlate with queries about eco-friendly agrochemicals and residue-free formulations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 2,6-Dimethoxy-5-methylpyridine-3-methanol. Purity and stability data are essential for regulatory submissions, particularly in GMP-compliant production. The compound’s spectral properties are well-documented, aiding in quality control protocols.

Market insights reveal rising interest in custom synthesis of CAS No. 1879026-22-8, driven by pharmaceutical and agrochemical R&D. Suppliers emphasize scalability and cost-efficiency, addressing the needs of contract research organizations (CROs). Discussions on platforms like LinkedIn often highlight its role in collaborative drug development.

In summary, 2,6-Dimethoxy-5-methylpyridine-3-methanol (CAS No. 1879026-22-8) is a multifaceted compound with expanding applications. Its integration into cutting-edge research and alignment with industry trends ensure its continued relevance. For researchers, staying updated on its synthetic routes and biological profiles is crucial for innovation.